Cas no 1803561-93-4 (3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride)

• Product Name: 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride
• CAS No: 1803561-93-4
• CID: 4615457
• PubChem ID: 86812310
• Update Time: 2025-08-05

3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminophenyl)-N-hydroxypropanamide Hydrochloride
• 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride

Introduction to 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride (CAS No. 1803561-93-4)

3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803561-93-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its hydrochloride salt form, has garnered attention due to its structural features and potential biological activities. The presence of both an amine and a hydroxyl group in its molecular framework suggests a versatile reactivity that may be exploited in the design of novel therapeutic agents.

The structural motif of 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride consists of a phenyl ring substituted with an amino group at the para position, linked to a propanamide moiety via an N-hydroxy functional group. This configuration is reminiscent of many bioactive molecules that have been investigated for their pharmacological properties. The amine group at the 4-position of the phenyl ring is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The amine and hydroxyl functionalities in 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride provide multiple sites for interaction with biological targets, making it a promising candidate for further investigation. For instance, the hydroxyl group can engage in hydrogen bonding with polar residues in protein active sites, while the amine group can serve as a ligand for metal ions or participate in ionic interactions with charged residues.

One of the most compelling aspects of this compound is its potential role as a precursor or intermediate in the synthesis of more complex pharmacophores. The propanamide moiety can be further modified through various chemical reactions, such as amidation or acylation, to introduce additional functional groups that may enhance binding affinity or selectivity. This flexibility makes 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride a valuable scaffold for medicinal chemists seeking to develop novel drug candidates.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride contribute to this diversity by offering unique structural features that may not be present in more conventional scaffolds. This diversity is essential for identifying new therapeutic strategies and overcoming resistance mechanisms associated with existing treatments.

The pharmacological potential of 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride has not yet been fully explored, but preliminary computational studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurodegenerative diseases. The phenyl ring and its substituents can interact with aromatic pockets in protein targets, while the N-hydroxypropanamide moiety can modulate enzyme activity through allosteric regulation.

In conclusion, 3-(4-aminophenyl)-N-hydroxypropanamide hydrochloride (CAS No. 1803561-93-4) represents a promising compound for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for development into novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.